Cas no 54043-04-8 (Benzyl (2-oxo-2-phenylethyl)carbamate)

• Product Name: Benzyl (2-oxo-2-phenylethyl)carbamate
• CAS No: 54043-04-8
• MF: C₁₆H₁₅NO₃
• MW: 269.295204401016
• CID: 2831066
• PubChem ID: 13371503
• Update Time: 2025-05-20

Benzyl (2-oxo-2-phenylethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• AB61364
• SCHEMBL3230023
• EN300-62259
• BENZYL (2-OXO-2-PHENYLETHYL)CARBAMATE
• benzyl N-(2-oxo-2-phenylethyl)carbamate
• 54043-04-8
• Benzyl (2-oxo-2-phenylethyl)carbamate

• Inchi： 1S/C16H15NO3/c18-15(14-9-5-2-6-10-14)11-17-16(19)20-12-13-7-3-1-4-8-13/h1-10H,11-12H2,(H,17,19)
• InChI Key： DXHNCAPSLILWGT-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1C=CC=CC=1)=O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 269.10519334Da
• Monoisotopic Mass: 269.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.4Ų

Additional information on Benzyl (2-oxo-2-phenylethyl)carbamate

Benzyl (2-oxo-2-phenylethyl)carbamate: An Overview of CAS No. 54043-04-8

Benzyl (2-oxo-2-phenylethyl)carbamate, also known by its CAS number 54043-04-8, is a versatile compound with significant applications in the fields of organic synthesis, pharmaceuticals, and materials science. This compound is a benzyl carbamate derivative, characterized by its unique structural features and chemical properties. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, applications, and recent research advancements of Benzyl (2-oxo-2-phenylethyl)carbamate.

The chemical structure of Benzyl (2-oxo-2-phenylethyl)carbamate is defined by its molecular formula C₁₅H₁₄N₂O₃. The compound consists of a benzyl group attached to a carbamate moiety, which in turn is linked to a 2-oxo-2-phenylethyl group. This unique arrangement of functional groups imparts specific reactivity and stability to the molecule, making it a valuable intermediate in various synthetic pathways.

The synthesis of Benzyl (2-oxo-2-phenylethyl)carbamate can be achieved through several methods. One common approach involves the reaction of benzyl chloroformate with 2-aminoacetophenone in the presence of a base such as triethylamine. This reaction typically proceeds under mild conditions and yields high purity products. Another method involves the condensation of benzyl alcohol with 2-aminoacetophenone followed by treatment with phosgene or an equivalent reagent to form the carbamate linkage. These synthetic routes have been extensively studied and optimized to ensure high yields and selectivity.

In the pharmaceutical industry, Benzyl (2-oxo-2-phenylethyl)carbamate has found applications as an intermediate in the synthesis of various drugs. Its ability to undergo selective transformations makes it a useful building block for the preparation of complex molecules with therapeutic potential. Recent research has highlighted its role in the development of novel inhibitors for specific enzymes and receptors, contributing to advancements in drug discovery and development.

One notable application of Benzyl (2-oxo-2-phenylethyl)carbamate is in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms within the body through metabolic processes. The carbamate functionality in Benzyl (2-oxo-2-phenylethyl)carbamate can be strategically utilized to design prodrugs with improved pharmacokinetic properties, such as enhanced solubility and reduced toxicity. This approach has shown promise in improving the efficacy and safety profiles of various therapeutic agents.

In materials science, Benzyl (2-oxo-2-phenylethyl)carbamate has been explored for its potential use in polymer chemistry. The compound can serve as a monomer or cross-linking agent in the synthesis of functional polymers with tailored properties. Recent studies have demonstrated its utility in creating polymers with enhanced mechanical strength, thermal stability, and biocompatibility. These materials find applications in areas such as biomedical devices, coatings, and adhesives.

The chemical properties of Benzyl (2-oxo-2-phenylethyl)carbamate, including its solubility, stability, and reactivity, have been extensively characterized through various analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies provide valuable insights into the behavior of the compound under different conditions and guide its practical applications.

Recent research has also focused on understanding the environmental impact and biodegradability of Benzyl (2-oxo-2-phenylethyl)carbamate. Studies have shown that under certain conditions, the compound can be degraded by microorganisms, making it a more environmentally friendly option compared to some traditional chemicals. This aspect is particularly important in industries where sustainability and environmental responsibility are key considerations.

In conclusion, Benzyl (2-oxo-2-phenylethyl)carbamate (CAS No. 54043-04-8) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure and properties make it an invaluable intermediate in organic synthesis, pharmaceuticals, and materials science. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern chemistry.